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Compound of Interest

Compound Name: 2-(1-bromoethyl)thiophene

Cat. No.: B1288982

Get Quote

Executive Summary & Compound Identity
2-(1-bromoethyl)thiophene (also known as

-thenyl bromide derivative) is a secondary alkyl bromide attached to the electron-rich thiophene
ring. It serves as a "soft" electrophile in nucleophilic substitutions but is significantly less stable
than its benzyl bromide analogs.

CAS Number: [Specific isomer often unlisted; racemate typically generated in situ]

Formula:

Molecular Weight: 191.09 g/mol [1]

Key Characteristic: Rapid decomposition to 2-vinylthiophene (elimination) or 1-(2-

thienyl)ethanol (hydrolysis) upon exposure to light/moisture.

Mass Spectrometry (MS) Data
The mass spectrum is the primary tool for confirming the presence of the bromine atom and the

thiophene backbone.
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Fragmentation Pathway
The ionization follows a standard pattern for benzylic-type bromides. The molecular ion (

) is visible but weak; the base peak is almost invariably the resonance-stabilized carbocation
formed by the loss of the bromine radical/anion.

Ion Fragment m/z (approx) Relative Intensity Description

Molecular Ion (

)
190 / 192 ~10-20%

Characteristic 1:1

doublet due to

and

isotopes.

Base Peak (

)
111 100%

Loss of Br atom.

Formation of the

stable 1-(thiophen-2-

yl)ethyl cation.

Thiophene Fragment 83 ~40%

Loss of the ethyl

group (

) or ring

fragmentation.

Ring Breakdown 45 Variable fragment typical of

thiophenes.

MS Fragmentation Logic (Graphviz)

Molecular Ion (M+)
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(Resonance Stabilized)- Br• (Fast)
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m/z 83
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Caption: Fragmentation pathway showing the dominant loss of bromine to form the stabilized

thenylic cation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the definitive method for assessing both structure and purity. The chemical shifts are

distinct due to the deshielding effect of the bromine and the magnetic anisotropy of the

thiophene ring.

NMR (Proton) Data
Solvent:

(Chloroform-d)
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Position (ppm) Multiplicity Integral
Coupling (

)

Assignment
Logic

Methine (

)
5.35 – 5.45 Quartet (q) 1H

Deshielded

by Br and the

aromatic ring.

Key

diagnostic

peak.

Methyl (

)
2.10 – 2.20 Doublet (d) 3H

Typical for

methyl

groups

adjacent to a

methine-

bromide

center.

Thiophene

H5
7.25 – 7.30 dd 1H

Most

deshielded

ring proton

(adjacent to

Sulfur).

Thiophene

H3
7.05 – 7.10 dd 1H

Adjacent to

the alkyl

substituent.

Thiophene

H4
6.90 – 6.95 dd 1H

"Beta" proton,

typically the

most shielded

aromatic

signal.

Impurity Alert:

Doublet at

: Indicates unreacted 1-(2-thienyl)ethanol.
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Doublets at

&

: Indicates 2-vinylthiophene (terminal alkene protons).

NMR (Carbon) Data
Solvent:

Carbon Type (ppm) Description

C-Br (Methine) 42.0 – 44.0

Significantly upfield compared

to C-O precursors (which are

~65-70 ppm).

Methyl (

)
26.0 – 28.0 Standard aliphatic methyl shift.

C2 (Ipso) 145.0 – 147.0
Quaternary carbon attached to

the alkyl group.

C3, C4, C5 124.0 – 127.0 Aromatic ring carbons.

Infrared (IR) Spectroscopy
IR is less diagnostic for the specific isomer but useful for monitoring reaction progress

(disappearance of OH).

C-H Stretch (Aromatic):

(Weak)

C-H Stretch (Aliphatic):

Ring Breathing:

(Characteristic Thiophene bands)
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C-Br Stretch:

(Moderate/Weak). Note: This band is often obscured in the fingerprint region.

Absence of OH: The disappearance of the broad band at

confirms conversion from the alcohol.

Synthesis & Purity Workflow
Understanding the synthesis is critical for interpreting the spectra, as the "pure" compound is

rarely isolated without traces of its precursor or degradation products.

Reaction Scheme (Graphviz)
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(Dimerization)
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Caption: Synthetic pathway via PBr3 bromination showing critical degradation routes to

vinylthiophene.

Experimental Protocol (Best Practice)
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Preparation: Dissolve 1-(2-thienyl)ethanol in anhydrous diethyl ether or DCM at

.

Bromination: Add

(0.4 equiv) dropwise. Crucial: Keep temperature

to prevent elimination.

Workup: Quench with ice water, extract rapidly, and wash with

.

Storage:Do not distill. Remove solvent under high vacuum at room temperature. Store at

over copper wire (stabilizer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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